Cas no 1342973-21-0 (4-(4-Methyl-4-piperidinyl)pyridine)

• Product Name: 4-(4-Methyl-4-piperidinyl)pyridine
• CAS No: 1342973-21-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1060970
• PubChem ID: 63156656
• Update Time: 2025-06-27

4-(4-Methyl-4-piperidinyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-4-piperidinyl)pyridine
• 934976-47-3
• 4-(4-methylpiperidin-4-yl)pyridine
• N2-Methyl-PhIP
• 1342973-21-0
• DB-305059
• AKOS012458164

• Inchi： 1S/C11H16N2/c1-11(4-8-13-9-5-11)10-2-6-12-7-3-10/h2-3,6-7,13H,4-5,8-9H2,1H3
• InChI Key： ZGEGBVNWWJHRCE-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-(4-Methyl-4-piperidinyl)pyridine

4-(4-Methyl-4-piperidinyl)pyridine: A Comprehensive Overview

4-(4-Methyl-4-piperidinyl)pyridine, also known by its CAS number 1342973-21-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a substituted piperidine moiety. These structural elements contribute to its potential pharmacological activities and make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-(4-Methyl-4-piperidinyl)pyridine consists of a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The piperidine moiety, a six-membered saturated heterocyclic ring with one nitrogen atom, is substituted at the 4-position with a methyl group. This specific substitution pattern imparts unique chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

In recent years, 4-(4-Methyl-4-piperidinyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 4-(4-Methyl-4-piperidinyl)pyridine as a selective agonist for α7 nAChRs. The α7 nAChR subtype is particularly important due to its role in cognitive function and neuroprotection. The researchers found that 4-(4-Methyl-4-piperidinyl)pyridine exhibited high affinity and selectivity for α7 nAChRs, suggesting its potential as a lead compound for developing novel treatments for cognitive disorders.

Beyond its interactions with nAChRs, 4-(4-Methyl-4-piperidinyl)pyridine has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including neurodegenerative disorders and autoimmune conditions. A study published in the Inflammation Research journal in 2022 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 4-(4-Methyl-4-piperidinyl)pyridine may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of 4-(4-Methyl-4-piperidinyl)pyridine have also been evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, it has good oral bioavailability and can cross the blood-brain barrier (BBB), which is crucial for targeting CNS disorders. Additionally, it demonstrates low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug development, the synthesis of 4-(4-Methyl-4-piperidinyl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving palladium-catalyzed cross-coupling reactions and reductive amination steps. These advancements in synthetic chemistry have facilitated the large-scale production of the compound, making it more accessible for further research and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-Methyl-4-piperidinyl)pyridine. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical studies to explore its therapeutic potential in various indications.

In conclusion, 4-(4-Methyl-4-piperidinyl)pyridine, CAS number 1342973-21-0, is a promising compound with diverse pharmacological activities. Its interactions with nAChRs and anti-inflammatory properties make it a valuable candidate for developing treatments for cognitive disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.